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Compound of Interest

Compound Name: Apelin-13 (TFA)

Cat. No.: B8087419 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds is a cornerstone of laboratory safety and regulatory

compliance. This guide provides essential, immediate safety and logistical information for the

proper disposal of Apelin-13 (TFA), a bioactive peptide. The trifluoroacetate (TFA) salt form

necessitates careful consideration due to the hazardous nature of trifluoroacetic acid.

Core Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle Apelin-13 (TFA) with

appropriate personal protective equipment (PPE). This includes, but is not limited to, safety

goggles, chemical-resistant gloves, and a lab coat. All handling should be performed in a well-

ventilated area, preferably within a chemical fume hood.[1][2] Avoid contact with skin and eyes,

and prevent inhalation of any vapor or mist.[1]

Quantitative Data for Trifluoroacetic Acid (TFA)
Trifluoroacetic acid is a key component of Apelin-13 (TFA) and its properties are critical for

safe disposal. The following table summarizes key quantitative data for TFA.
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Property Value

CAS Number 76-05-1

Boiling Point 72 °C

Melting Point -15 °C

Vapor Pressure 107 mmHg at 25 °C

Water Solubility Miscible

Source: National Research Council (1995)[3]

Step-by-Step Disposal Protocol for Apelin-13 (TFA)
The proper disposal of Apelin-13 (TFA) is dictated by the hazardous properties of the

trifluoroacetic acid component. The following protocol outlines the necessary steps for its safe

disposal.

1. Waste Segregation and Containerization:

Apelin-13 (TFA) waste, including any unused solutions or contaminated materials (e.g.,

pipette tips, vials), must be collected in a designated hazardous waste container.[1]

The container should be made of a compatible material (e.g., glass or polyethylene) and

must be in good condition with a tightly sealing lid. Metal containers should not be used.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "Apelin-13 (Trifluoroacetate)" or "Waste containing Trifluoroacetic Acid". Avoid using

abbreviations.

2. Storage of Waste:

Store the hazardous waste container in a designated and properly labeled satellite

accumulation area.

The storage area should be a cool, dry, and well-ventilated location, such as an acid cabinet,

away from incompatible materials like bases, oxidizers, and metals.
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Ensure the container remains closed when not in use to prevent the release of vapors.

3. Disposal Procedure:

Do not dispose of Apelin-13 (TFA) waste down the drain.

Once the waste container is nearly full (approximately 80% capacity), arrange for its

collection by your institution's Environmental Health & Safety (EH&S) department or a

licensed hazardous waste disposal contractor.

Follow your institution's specific procedures for requesting a chemical waste pickup.

4. Spill and Exposure Procedures:

Small Spills: In the event of a small spill, carefully neutralize it with a suitable agent like

sodium carbonate. Absorb the neutralized spill with an inert material (e.g., vermiculite, sand),

place it in a sealed container, and dispose of it as hazardous waste.

Large Spills: For large spills, evacuate the area immediately and contact your institution's

emergency response team.

Skin Contact: If skin contact occurs, immediately flush the affected area with copious

amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical

attention.

Eye Contact: In case of eye contact, promptly wash with copious amounts of water for 15

minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Visualizing the Disposal Workflow
To further clarify the procedural flow, the following diagrams illustrate the key decision-making

and operational steps involved in the safe disposal of Apelin-13 (TFA).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b8087419?utm_src=pdf-body
https://www.benchchem.com/product/b8087419?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8087419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Preparation

Waste Collection & Storage

Final Disposal

Start: Apelin-13 (TFA) Waste Generated

Don Appropriate PPE

Select Compatible Hazardous Waste Container

Label Container: 'Hazardous Waste' & Full Chemical Name

Collect Waste in Labeled Container

Store in Designated Satellite Accumulation Area

Keep Container Tightly Sealed

Container at 80% Capacity?

No

Request EH&S Waste Pickup

Yes

End: Waste Collected by EH&S

Click to download full resolution via product page

Caption: Workflow for Apelin-13 (TFA) Waste Disposal.
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Spill Response Protocol
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Caption: Decision Tree for Apelin-13 (TFA) Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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